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Compound of Interest

Compound Name: CPI-1205

Cat. No.: B606792 Get Quote

Ensuring laboratory safety and environmental responsibility is paramount when handling

chemical compounds. For researchers working with CPI-1205, a potent and selective EZH2

inhibitor, adherence to proper disposal protocols is a critical aspect of the experimental

workflow. This guide provides essential, step-by-step procedures for the safe and compliant

disposal of CPI-1205, also known as Lirametostat, to minimize risks and ensure regulatory

compliance.

The following procedures are based on general best practices for laboratory chemical waste

disposal and should be supplemented by a thorough review of your institution's specific

environmental health and safety (EHS) guidelines, as well as the most recent Safety Data

Sheet (SDS) for CPI-1205.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, ensure that appropriate personal protective

equipment (PPE) is worn, including safety glasses, gloves, and a lab coat. Handle CPI-1205 in

a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of any dust

or aerosols. In case of a spill, follow the cleanup procedures outlined in the compound's SDS.

Step-by-Step Disposal Protocol
The proper disposal of CPI-1205, as with many investigational compounds, requires a

structured approach to waste segregation and management.
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Waste Identification and Segregation:

Designate a specific, clearly labeled waste container for all materials contaminated with

CPI-1205. This includes unused or expired neat compound, solutions containing CPI-
1205, and contaminated labware (e.g., pipette tips, tubes, gloves, and weighing papers).

The container should be labeled as "Hazardous Waste" and include the chemical name

"CPI-1205" or "Lirametostat" and its CAS number (1621862-70-1).

Crucially, do not mix CPI-1205 waste with other waste streams, such as solvents, aqueous

waste, or solid waste, unless explicitly permitted by your institution's EHS office.

Container Management:

Use a container that is chemically compatible with CPI-1205 and any solvents used in its

preparation. High-density polyethylene (HDPE) containers are generally suitable for solid

and some liquid waste.

Keep the waste container securely sealed when not in use to prevent spills and the

release of vapors.

Store the waste container in a designated, well-ventilated, and secure secondary

containment area, away from incompatible materials.

Disposal Pathway:

The designated disposal route for CPI-1205 waste is through a licensed hazardous waste

management contractor.

Contact your institution's EHS department to arrange for the pickup and disposal of the full

waste container. They will ensure that the waste is transported, treated, and disposed of in

accordance with local, state, and federal regulations.

Under no circumstances should CPI-1205 or its contaminated materials be disposed of in

the regular trash or poured down the drain.

Quantitative Data Summary
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For the safe handling and disposal of CPI-1205, it is important to be aware of its potency and

solubility. This information, gathered from various suppliers, helps in understanding the

potential hazards and in preparing for appropriate disposal.

Parameter Value Source

IC50 (EZH2) 2 nM [1][2][3]

IC50 (EZH1) 52 nM [1][2][3]

Cellular EC50 32 nM [1]

Solubility in DMSO 20 mg/mL - 100 mg/mL [1][2]

Solubility in Ethanol 2 mg/mL [1]

Experimental Protocol Considerations
While specific experimental protocols will vary, any procedure involving CPI-1205 will generate

waste that must be managed according to the guidelines above. For instance, in cell-based

assays, all culture media containing CPI-1205, as well as the cell culture plates and flasks,

should be treated as contaminated waste. Similarly, in animal studies, any unused dosing

solutions and contaminated bedding should be disposed of as hazardous waste, following

institutional animal care and use committee (IACUC) and EHS protocols.

CPI-1205 Disposal Workflow
The following diagram illustrates the logical flow for the proper disposal of CPI-1205 waste in a

laboratory setting.
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By adhering to these procedures, researchers can ensure the safe handling and disposal of

CPI-1205, thereby protecting themselves, their colleagues, and the environment, and fostering

a culture of safety and responsibility within the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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